4-Methoxy-3-[(3,4,5-trimethyl-1H-pyrazol-1-YL)-methyl]benzoic acid

• IUPAC Name: 4-methoxy-3-[(3,4,5-trimethylpyrazol-1-yl)methyl]benzoic acid
• InChI: InChI=1S/C15H18N2O3/c1-9-10(2)16-17(11(9)3)8-13-7-12(15(18)19)5-6-14(13)20-4/h5-7H,8H2,1-4H3,(H,18,19)
• InChI Key: MFGNITQFGBSRTP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(N=C1C)CC2=C(C=CC(=C2)C(=O)O)OC)C
• Molecular Formula: C15H18N2O3
• Molecular Weight: 274.31 g/mol

Description

4-Methoxy-3-[(3,4,5-trimethyl-1H-pyrazol-1-YL)-methyl]benzoic acid is a chemical compound with the molecular formula C15H18N2O3 and a molecular weight of 274.32. It is used in proteomics research.

Molecular Structure Analysis

The molecular structure of this compound is based on its molecular formula, C15H18N2O3. Detailed structural analysis would typically involve techniques such as elemental microanalysis, FTIR, and 1H NMR.

Scientific Research Applications

Chemical Synthesis and Characterization

4-Methoxy-3-[(3,4,5-trimethyl-1H-pyrazol-1-YL)-methyl]benzoic acid is involved in the synthesis of various chemical compounds. Research demonstrates its utility in creating novel molecules with potential biological activities. For instance, it has been used in the synthesis of 2-[1-(5-chloro-2-methoxy-phenyl)-5-methyl-1H-pyrazol-4-yl]-5-(substituted-phenyl)-[1,3,4]oxadiazoles, which showed significant antibacterial activity in preliminary screenings (Rai et al., 2009). Similarly, the compound has been utilized in the synthesis of specifically 2H-labeled reserpines, providing valuable tools for pharmacological studies (Roth et al., 1982).

Biological Activities

Research on derivatives of this compound has shown various biological activities. For example, certain derivatives have demonstrated antimicrobial and molluscicidal activities, suggesting their potential in developing new treatments or pesticides (Orjala et al., 1993). Another study found that prenylated benzoic acid derivatives from plants like Piper hispidum, which are structurally related to this compound, exhibited moderate cytotoxicity, hinting at their potential in cancer research (Friedrich et al., 2005).

Metabolic Studies

The compound has also been part of metabolic studies, such as those investigating the biotransformation of related compounds. For instance, research on the biotransformation of gallic acid by Beauveria sulfurescens highlighted the generation of new metabolites, which could provide insights into the metabolic pathways of similar compounds (Hsu et al., 2007).

Enzymatic Reactions

Studies on enzymatic reactions involving methoxybenzoic acids have provided valuable information on the specificity and mechanisms of enzymes like O-demethylases. Research has shown that specific methoxy groups in benzoic acids undergo O-demethylation, offering insights into enzymatic selectivity and reaction pathways (Harms & Prieß, 1973).

Future Directions

The future directions for this compound could involve further exploration of its potential pharmacological effects, given the observed antileishmanial and antimalarial activities of related pyrazole compounds. These compounds may be considered potential pharmacophores for the preparation of safe and effective antileishmanial and antimalarial agents.

Mechanism of Action

Target of Action

• The primary target of this compound is not explicitly mentioned in the available literature. However, it’s worth noting that pyrazole derivatives often interact with various biological targets due to their diverse pharmacological effects .

Biochemical Pathways

• However, pyrazole derivatives have been associated with antileishmanial and antimalarial activities .